4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide

• Molecular Formula: C7H13Br2NO
• Molecular Weight: 286.99 g/mol
• IUPAC Name: 4-bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide
• InChI: InChI=1S/C7H12BrNO.BrH/c1-9-4-2-7(8,6-10)3-5-9;/h6H,2-5H2,1H3;1H
• InChI Key: LMVVXOINJRUNNR-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C=O)Br.Br
• CAS No.: 111725-47-4

Description

4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide: is an organic compound with the molecular formula C6H12BrN. It is a derivative of piperidine, a six-membered heterocyclic amine, where a bromine atom and a methyl group are substituted on the piperidine ring. This compound is typically used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide can be achieved through several synthetic routes. One common method involves the reaction of N-methyl piperidine with bromoalkanes. Another approach is the reaction of 4-bromo-1-methylpiperidine ketone with a reducing agent such as phosphite .

Industrial Production Methods: In industrial settings, the production of this compound typically involves large-scale reactions under controlled conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the desired compound .

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms.

Substitution: The bromine atom in the compound can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

Chemistry: In chemistry, 4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various heterocyclic compounds and pharmaceuticals .

Biology and Medicine: The compound is utilized in the development of drugs and therapeutic agents. Its derivatives have shown potential in treating various medical conditions, including neurological disorders and infectious diseases .

Industry: In the industrial sector, this compound is employed in the production of agrochemicals, dyes, and other specialty chemicals. It is valued for its versatility and reactivity in various chemical processes .

Comparison with Similar Compounds

Similar Compounds:

4-Bromo-1-methylpiperidine: A closely related compound with similar reactivity and applications.

1-Methylpiperidine: Another derivative of piperidine, differing by the absence of the bromine atom.

4-Methylpiperidine: Similar structure but lacks the bromine atom, leading to different reactivity.

Uniqueness: 4-Bromo-1-methylpiperidine-4-carbaldehyde;hydrobromide is unique due to the presence of both a bromine atom and an aldehyde group on the piperidine ring. This combination of functional groups imparts distinct reactivity and makes it a valuable intermediate in organic synthesis .